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For Researchers, Scientists, and Drug Development Professionals
Introduction

Benzyl isoamyl ether, also known as benzyl isopentyl ether, is an organic compound with the
chemical formula C12H180.[1][2][3] It is a colorless liquid with a characteristic floral, fruity
aroma, often described as reminiscent of gardenia and jasmine.[4] This property has led to its
primary application in the fragrance industry, particularly in soap perfumes and to round out
sharp notes in various floral compositions.[4][5][6] This technical guide provides a detailed
overview of the boiling point and vapor pressure of benzyl isoamyl ether, presenting available
data, and outlining the general principles of its synthesis.

Physicochemical Data

The following table summarizes the key physical and chemical properties of benzyl isoamyl
ether based on available literature data.
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Property Value Reference(s)
N ) 236 °C (at standard

Boiling Point ] [2][517]
atmospheric pressure)

235 °C [6][8]

237.00 to 238.00 °C (at 748.00
[4]

mm Hg)

105.00 °C (at 20.00 mm Hg) [4]

Vapor Pressure

0.101000 mmHg @ 25.00 °C

(estimated)

[4]

Density

0.91 g/mL

[1](51(6]

0.90400 to 0.90800 @ 25.00
°C

[4]

Refractive Index

1.4820-1.4840

[5]

1.48100 to 1.48500 @ 20.00

oc [4]

1.48 [1](2]

Flash Point 110 °C [2]05]

> 100 °C (> 212 °F) [4]

Molecular Weight 178.28 g/mol [1][2][3]
CAS Number 122-73-6 [1]12]15]16]

Experimental Protocols

Detailed experimental protocols for the determination of the boiling point and vapor pressure of
benzyl isoamyl ether are not readily available in the public domain. The reported values are
generally cited from established chemical literature and supplier databases. However, standard
methodologies for these measurements would include:
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» Boiling Point Determination (Distillation Method): The boiling point is typically determined by
simple distillation at atmospheric pressure. The sample is heated in a distillation apparatus,
and the temperature at which the liquid boils and its vapor is in equilibrium with the liquid is
recorded as the boiling point. For boiling points at reduced pressures, a vacuum distillation
setup is employed.

e Vapor Pressure Determination (Static or Dynamic Method): Vapor pressure can be
determined using various methods. A static method involves introducing a sample into a
closed system and measuring the pressure of the vapor in equilibrium with the liquid at a
constant temperature. Dynamic methods, such as the isoteniscope method, involve
measuring the temperature at which the vapor pressure of the sample equals a known
external pressure. The value of 0.101000 mmHg at 25.00 °C is an estimated value, likely
derived from computational models.[4]

Synthesis of Benzyl Isoamyl Ether

Benzyl isoamyl ether is typically prepared through a Williamson ether synthesis. This reaction
involves the nucleophilic substitution of a halide by an alkoxide. In the case of benzyl isoamyl
ether, benzyl chloride is reacted with isoamyl alcohol in the presence of a base.[5][6]

Synthesis of Benzyl Isoamyl Ether
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Caption: Williamson ether synthesis of benzyl isoamyl ether.
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Conclusion

Benzyl isoamyl ether is a well-characterized compound with established physical properties,
including a high boiling point and low vapor pressure at room temperature, contributing to its
stability and utility in fragrance applications.[9] While specific, detailed experimental protocols
for the determination of these properties are not widely published, the values are consistent
across various chemical data sources. The synthesis of this ether is straightforward, following
the classical Williamson ether synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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